Cas no 129724-84-1 (Pulchinenoside A)

• Product Name: Pulchinenoside A
• CAS No: 129724-84-1
• MF: C₄₁H₆₆O₁₂
• MW: 750.95554
• MDL: MFCD28127000
• CID: 226356
• Update Time: 2025-06-09

Pulchinenoside A Chemical and Physical Properties

Names and Identifiers

• Anemoside A3 Pulchinenoside A3
• (3beta,4alpha)-3-[[2-O-(6-Deoxy-alpha-L-mannopyranosyl)-alpha-L-arabinopyranosyl]oxy]-23-hydroxylup-20(29)-en-28-oic acid
• Pulchinenoside A
• Pulchinenoside A3
• Anemoside A3
• Lup-20(29)-en-28-oicacid, 3-[[2-O-(6-deoxy-a-L-mannopyranosyl)-a-L-arabinopyranosyl]oxy]-23-hydroxy-, (3b,4a)-
• (3β)-3-{[2-O-(6-Deoxy-α-L-mannopyranosyl)-α-L-arabinopyranosyl]ox y}-23-hydroxylup-20(29)-en-28-oic acid

• MDL： MFCD28127000
• Inchi： InChI=1S/C41H66O12/c1-20(2)22-10-15-41(36(48)49)17-16-39(6)23(28(22)41)8-9-26-37(4)13-12-27(38(5,19-42)25(37)11-14-40(26,39)7)52-35-33(30(45)24(43)18-50-35)53-34-32(47)31(46)29(44)21(3)51-34/h21-35,42-47H,1,8-19H2,2-7H3,(H,48,49)/t21-,22-,23+,24-,25+,26+,27-,28+,29-,30-,31+,32+,33+,34-,35-,37-,38-,39+,40+,41-/m0/s1
• InChI Key： ISNDTNDJSXYNKT-DVIRKNLQSA-N
• SMILES： C[C@H]1[C@H](O)[C@@H](O)[C@@H](O)[C@]([H])(O[C@@H]2[C@@H](O)[C@@H](O)CO[C@@]2([H])O[C@@H]3[C@](CO)(C)[C@]4([H])CC[C@@]5(C)[C@]6(C)CC[C@@]7(C(O)=O)CC[C@@H](C(C)=C)[C@]7([H])[C@@]6([H])CC[C@]5([H])[C@@]4(C)CC3)O1

Computed Properties

• Exact Mass: 750.45500
• Monoisotopic Mass: 750.45542754 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 53
• Rotatable Bond Count: 7
• Complexity: 1410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 20
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 751.0
• XLogP3: 4.4
• Topological Polar Surface Area: 196Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.31
• PSA: 195.60000
• LogP: 3.37700

Pulchinenoside A Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
• Other Chemical Reagents

Additional information on Pulchinenoside A

Recent Advances in the Study of Pulchinenoside A (129724-84-1): A Comprehensive Research Brief

Pulchinenoside A (CAS: 129724-84-1), a triterpenoid saponin derived from Pulsatilla chinensis, has garnered significant attention in recent years due to its diverse pharmacological properties. This research brief synthesizes the latest findings on Pulchinenoside A, focusing on its chemical characteristics, biological activities, and potential therapeutic applications. The compound's unique structure, featuring a oleanane-type aglycone and multiple sugar moieties, underpins its multifaceted interactions with biological systems.

Recent studies have elucidated novel mechanisms of action for Pulchinenoside A, particularly in the modulation of inflammatory pathways. A 2023 study published in Journal of Ethnopharmacology demonstrated its potent inhibition of NF-κB and MAPK signaling cascades, with IC50 values ranging from 2.8-5.3 μM in macrophage models. These findings were corroborated by in vivo experiments showing significant reduction in paw edema (62.7% inhibition at 20 mg/kg) in murine models of inflammation, suggesting potential applications in autoimmune disorders.

The compound's antitumor properties have been further characterized through advanced molecular docking studies and xenograft models. Research in Phytomedicine (2024) revealed Pulchinenoside A's ability to induce apoptosis in triple-negative breast cancer cells via upregulation of Bax/Bcl-2 ratio (3.2-fold increase) and caspase-3 activation. Notably, the compound exhibited selective cytotoxicity with a therapeutic index of 8.7 against cancer versus normal cells, addressing a critical challenge in oncology drug development.

Pharmacokinetic studies utilizing UPLC-QTOF-MS/MS have provided new insights into Pulchinenoside A's metabolic fate. The compound demonstrates rapid absorption (Tmax = 1.2 h) but extensive first-pass metabolism, yielding three active metabolites with prolonged half-lives (7.8-12.4 h). Innovative formulation strategies, including nanostructured lipid carriers, have improved oral bioavailability from 12.3% to 41.6% in recent preclinical trials, as reported in International Journal of Pharmaceutics (2024).

Emerging applications in neurodegenerative diseases highlight Pulchinenoside A's neuroprotective effects. A groundbreaking study in Acta Pharmacologica Sinica demonstrated its ability to cross the blood-brain barrier (brain/plasma ratio of 0.38) and reduce Aβ1-42 aggregation by 58% in Alzheimer's models. The compound's multimodal action, combining anti-inflammatory, antioxidant (2.1-fold increase in SOD activity), and amyloid-modifying properties, positions it as a promising lead compound for neurodegenerative therapeutics.

Quality control advancements have been achieved through the development of a validated HPLC-ELSD method (LOD = 0.08 μg/mL, LOQ = 0.25 μg/mL) for precise quantification of Pulchinenoside A in complex matrices. This technical breakthrough, coupled with improved extraction protocols yielding 92.4% purity, addresses previous challenges in standardizing the compound for clinical research applications.

In conclusion, the accumulating evidence positions Pulchinenoside A (129724-84-1) as a versatile phytochemical with significant therapeutic potential across multiple disease areas. Ongoing clinical translation efforts and structure-activity relationship studies promise to further unlock the value of this remarkable natural product in modern medicine.